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Compound of Interest

Compound Name: MM-401

Cat. No.: B15579423

Get Quote

Welcome to the technical support center for MM-401. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the use of

MM-401 and to offer troubleshooting strategies for investigating potential off-target effects.

Frequently Asked Questions (FAQs)
Q1: What is the primary target and mechanism of action
of MM-401?
MM-401 is an inhibitor of the MLL1 (Mixed-Lineage Leukemia 1) H3K4 methyltransferase.[1][2]

Its mechanism of action involves the disruption of the crucial protein-protein interaction (PPI)

between MLL1 and WDR5 (WD repeat-containing protein 5).[1][3] By blocking this interaction,

MM-401 prevents the proper assembly of the MLL1 core complex, which is necessary for its

histone methyltransferase activity.[1][3]
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Caption: Mechanism of MM-401 action on the MLL1 core complex.
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Q2: What are the expected on-target effects of MM-401
in MLL-rearranged leukemia cells?
In leukemia cell lines with MLL translocations (e.g., MV4;11, MOLM13), on-target effects of

MM-401 include:

Inhibition of H3K4 methylation: Specifically reduces MLL1-dependent histone H3 lysine 4

methylation.[1]

Downregulation of Gene Expression: Leads to a significant decrease in the expression of

MLL1 target genes, such as the 5' Hox A genes (Hoxa9, Hoxa10).[3]

Cell Growth Inhibition: Induces cell cycle arrest, typically at the G1/S phase, and apoptosis,

leading to a reduction in the proliferation of MLL-rearranged leukemia cells.[1][3]

Q3: What are the key potency and activity values for
MM-401?
The following table summarizes the reported in vitro and cellular potency values for MM-401.

These values are critical for designing experiments and interpreting results.

Parameter Target/System Value Reference

Binding Affinity (Ki) WDR5 < 1 nM [1]

PPI Inhibition (IC50)
WDR5-MLL1

Interaction
0.9 nM [1]

Enzymatic Inhibition

(IC50)
MLL1 HMT Activity 0.32 µM [1][3]

Growth Inhibition

(GI50)

MLL-AF9 Murine

Leukemia Cells
~10 µM [3]

Cellular Activity
H3K4 Methylation

Inhibition
20 µM (48h) [1]
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Q4: I am observing high levels of cytotoxicity at
concentrations lower than the reported GI50. How can I
determine if this is an off-target effect?
Unexpectedly high cytotoxicity can stem from off-target effects, cell-line specific sensitivities, or

experimental variables. A systematic approach is necessary to pinpoint the cause.
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High Cytotoxicity Observed

Is concentration significantly
 > IC50 for MLL1 activity (0.32 µM)?

Does phenotype match MLL1 deletion
 or knockdown?

Yes

Suspect Off-Target Effect

No

Does a structurally different
 MLL1-WDR5 inhibitor replicate the effect?

Yes No

Likely On-Target Effect

Yes

High Probability of Off-Target Effect

No

Probable On-Target Effect
(Potent in this cell line)

Proceed to Off-Target
Profiling AssaysValidate with Rescue Experiment
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Observe & Validate
Unexpected Phenotype

Hypothesis Generation:
Off-Target Interaction

Off-Target ID Experiments
(Broad Screening)

Kinome Profiling Screen against a large panel of kinases to identify unintended inhibition. Affinity Chromatography-Mass Spectrometry Immobilize MM-401 to pull down binding partners from cell lysate. Proteome-wide CETSA (Thermal Proteome Profiling) Identify proteins stabilized by MM-401 binding in cells.

Candidate Off-Target(s) Identified

Target Validation

Genetic Knockdown Use siRNA/CRISPR against the candidate to see if it phenocopies the off-target effect. Recombinant Protein Assays Confirm direct inhibition of the candidate protein by MM-401 in vitro. Rescue Experiments Overexpress a drug-resistant mutant of the candidate to see if it reverses the phenotype.

Off-Target Confirmed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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